Cas no 130774-35-5 (9H-Xanthen-9-one,1,5-dihydroxy-3-methoxy-2,4-bis(3-methyl-2-buten-1-yl)-)

• Product Name: 9H-Xanthen-9-one,1,5-dihydroxy-3-methoxy-2,4-bis(3-methyl-2-buten-1-yl)-
• CAS No: 130774-35-5
• MF: C₂₄H₃O₅
• MW: 371.277626276016
• CID: 159711
• Update Time: 2024-03-05

9H-Xanthen-9-one,1,5-dihydroxy-3-methoxy-2,4-bis(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,5-dihydroxy-3-methoxy-2,4-bis(3-methyl-2-buten-1-yl)-
• 9H-Xanthen-9-one,1,5-dihydroxy-3-methoxy-2,4-bis(3-methyl-2-butenyl)- (9CI)
• Cudraxanthone G
• 9H-Xanthen-9-one, 1,5-dihydroxy-3-methoxy-2,4-bis(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C24H3O5/c1-13(2)9-11-16-21(27)19-20(26)15-7-6-8-18(25)23(15)29-24(19)17(22(16)28-5)12-10-14(3)4/h6-8H
• InChI Key： CNSAPVPAKFHLCM-UHFFFAOYSA-N
• SMILES： [C]OC1C([C]/[C]=C(\[C])/[C])=C2OC3C(C(C2=C([O])C=1[C]/[C]=C(\[C])/[C])=O)=CC=CC=3[O] |^1:0,5,7,8,16,19,21,22,28,^4:4,18|

Computed Properties

• Exact Mass: 394.17808
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• XLogP3: 4.433

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Melting Point: 130-132 °C
• Boiling Point: 588.7±50.0 °C(Predicted)
• PSA: 75.99
• pka: 7.30±0.20(Predicted)